N-[1-(2,5-dimethoxyphenyl)ethyl]-3-methylbenzamide

• IUPAC Name: N-[1-(2,5-dimethoxyphenyl)ethyl]-3-methylbenzamide
• InChI: InChI=1S/C18H21NO3/c1-12-6-5-7-14(10-12)18(20)19-13(2)16-11-15(21-3)8-9-17(16)22-4/h5-11,13H,1-4H3,(H,19,20)
• InChI Key: JSEBSMOJRPUSND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(C)C2=C(C=CC(=C2)OC)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

Benzamides are a significant class of amide compounds. They have been widely used in medical, industrial, biological, and potential drug industries.

Synthesis Analysis

Benzamide compounds can be synthesized starting from benzoic acid or acetoxybenzoic acid and amine derivatives. The obtained products are purified, and the analysis of these products is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of benzamides can be analyzed using various spectroscopic techniques, including IR, 1H NMR, and 13C NMR.

Chemical Reactions Analysis

Benzamides can undergo a variety of chemical reactions. For example, they can exhibit antioxidant activity, free radical scavenging, and metal chelating activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamides can be determined using various techniques. For example, the molecular weight and formula can be determined using mass spectrometry.

Mechanism of Action

The mechanism of action of benzamides can vary depending on their specific structure and the context in which they are used. For example, some benzamides have been found to have antioxidant properties and can scavenge reactive oxygen species (ROS) in vitro and in vivo.

Safety and Hazards

The safety and hazards associated with benzamides can vary depending on their specific structure. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information.